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Compound of Interest

Compound Name: Trixylyl phosphate

Cat. No.: B3425093

Trixylyl Phosphate: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physical and
chemical properties of Trixylyl phosphate (TXP). The information is curated for researchers,
scientists, and professionals in drug development, with a focus on delivering precise data and
detailed experimental methodologies.

Core Physical and Chemical Properties

Trixylyl phosphate, a complex mixture of isomeric triaryl phosphates, is a viscous liquid at
room temperature.[1] Its properties make it suitable for various industrial applications, including
as a flame retardant and plasticizer.[1][2] The quantitative data for its key physical and
chemical properties are summarized in the tables below.

Table 1: Identification and General Properties
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Property Value Reference
Chemical Name Trixylyl phosphate [1]
CAS Number 25155-23-1 [1]
Molecular Formula C24H2704P [1]
Molecular Weight 410.45 g/mol [3]

Colorless to pale yellow
Appearance . o [2]
viscous liquid

Odor Odorless or slight odor

Table 2: Physical Properties

Property Value Temperature Pressure Reference
Density 1.13-1.14g/cm3® 20 °C [3]
Boiling Point 243-265 °C 13.332 hPa [3]
Melting Point
_ ~-20°C [3]
(Pour Point)
. Room
Water Solubility 0.11 - 0.89 mg/L [3]
Temperature
Kinematic
] ) Not specified
Viscosity
Vapor Pressure ~8.7x10"%Pa 20 °C [3]
Flash Point > 200 °C

Table 3: Chemical Properties
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Property Value Conditions Reference

Log Kow (Octanol-

Water Partition 3.0-6.5 [3]
Coefficient)

Thermal

Decomposition > 300 °C [3]
Temperature

Experimental Protocols

This section details the methodologies for key experiments related to the synthesis and
characterization of Trixylyl phosphate.

Synthesis of Trixylyl Phosphate

Trixylyl phosphate is synthesized via the esterification of xylenol with phosphorus oxychloride.
[2][3][4] The following is a detailed protocol based on industrial manufacturing processes.

Materials:

Xylenol (isomeric mixture)

Phosphorus oxychloride (POCIs)

Calcium magnesium composite catalyst

Medium solid alkali for neutralization

Procedure:

o Charging the Reactor: In a suitable reaction kettle, charge the xylenol and the calcium
magnesium composite catalyst.

» Addition of Phosphorus Oxychloride: Add phosphorus oxychloride to the reactor.

o Esterification Reaction:
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o Stir the mixture and begin heating.

o Gradually increase the temperature to approximately 70 °C.

o Continue to heat the mixture to 95 °C at a rate of about 4 °C per hour and hold for 1 hour.
o Raise the temperature to 125 °C at a rate of 4-5 °C per hour and hold for 0.5 hours.

o Further, increase the temperature to 140 °C at a rate of 5-6 °C per hour.

o Initiate acid removal under negative pressure.

o Neutralization: Monitor the acid number of the reaction mixture. Once the desired acid
number is reached (e.g., ~3 mgKOH/g), neutralize the crude ester with a medium solid alkali.

[4]

 Purification: The crude Trixylyl phosphate is purified by distillation to obtain the final
product.[5]

Xylenol

Y
. " Reaction Mixture Esterification Crude Ester _ | Neutralization | _Neutralized Ester e :
Phosphorus Oxychloride }—> Reaction Kettle (Heating & Stirring) (Solid Alkali) Distillation Trixylyl Phosphate
A
Ca/Mg Catalyst
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Synthesis workflow of Trixylyl phosphate.

Determination of Physical and Chemical Properties

The following protocols are based on standard OECD and ASTM guidelines, which are
internationally recognized methods for chemical testing.
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The density of Trixylyl phosphate, a liquid, can be determined using a hydrometer, an
oscillating densitometer, or a pycnometer.[6][7][8][9][10]

Method: Oscillating Densimeter

Calibration: Calibrate the instrument with two liquids of known density that bracket the
expected density of Trixylyl phosphate.

Sample Introduction: Introduce a suitable amount of the Trixylyl phosphate sample into the
U-tube of the densitometer, ensuring no air bubbles are present.

Measurement: The instrument measures the resonance frequency of the U-tube containing
the sample. This frequency is then used to calculate the density of the sample based on the
calibration.

Temperature Control: Maintain the temperature of the sample at 20 °C £ 0.5 °C throughout
the measurement.

Replicates: Perform at least two measurements to ensure accuracy.

The boiling point of Trixylyl phosphate is determined by methods such as ebulliometry,
dynamic vapor pressure measurement, or distillation.[11][12]

Method: Ebulliometer

Apparatus: Use a certified ebulliometer equipped with a condenser and a temperature
measuring device.

Sample Preparation: Place a measured quantity of Trixylyl phosphate and a few boiling
chips into the boiling flask of the ebulliometer.

Heating: Gently heat the sample until it boils.

Equilibrium: Allow the system to reach thermal equilibrium, where the temperature of the
boiling liquid and its vapor are constant.

Measurement: Record the temperature at which the liquid and vapor are in equilibrium under
atmospheric pressure. This is the boiling point.
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o Pressure Correction: If the atmospheric pressure deviates from standard pressure (101.325
kPa), apply a correction to the measured boiling point.

Due to its low solubility, the flask method is suitable for determining the water solubility of
Trixylyl phosphate.[13][14][15][16]

Procedure:

o Sample Preparation: Add an excess amount of Trixylyl phosphate to a known volume of
distilled water in a flask.

o Equilibration: Stopper the flask and shake it at a constant temperature (e.g., 20 °C) for an
extended period (e.g., 24-48 hours) to ensure saturation is reached.[3]

» Phase Separation: After equilibration, allow the mixture to stand undisturbed to let the
undissolved Trixylyl phosphate settle. Centrifugation can be used to aid separation.[3]

o Sampling: Carefully take an aliquot of the clear aqueous phase, ensuring no undissolved
material is transferred.

¢ Analysis: Determine the concentration of Trixylyl phosphate in the aqueous sample using a
suitable analytical method, such as High-Performance Liquid Chromatography (HPLC) or
Gas Chromatography-Mass Spectrometry (GC-MS).

» Calculation: The water solubility is reported as the concentration of Trixylyl phosphate in
the saturated aqueous solution.

The kinematic viscosity of Trixylyl phosphate is determined by measuring the time for a
volume of the liquid to flow under gravity through a calibrated glass capillary viscometer.[17]
[18][19][20][21]

Procedure:

o Viscometer Selection: Choose a calibrated viscometer appropriate for the expected viscosity
of Trixylyl phosphate.
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o Sample Preparation: Filter the sample to remove any particulate matter and charge the
viscometer.

o Temperature Equilibration: Place the charged viscometer in a constant temperature bath
(e.g., 40 °C or 100 °C) and allow it to reach thermal equilibrium.

e Flow Measurement: Draw the liquid up into the timing bulb of the viscometer. Allow the liquid
to flow down under gravity and measure the time it takes for the meniscus to pass between
two marked points.

o Calculation: Calculate the kinematic viscosity by multiplying the measured flow time by the
calibration constant of the viscometer.

» Replicates: Perform the measurement at least twice and average the results.

Biological Interactions and Signaling Pathways

Trixylyl phosphate, as an organophosphate compound, can interact with biological systems.
While specific data for Trixylyl phosphate is limited, related organophosphate flame retardants
have been shown to impact cellular signaling.

Potential Involvement in IL-6/JAK/STAT Signaling
Pathway

Some chlorinated organophosphate flame retardants have been linked to the IL-6/JAK/STAT
signaling pathway, which is a critical regulator of inflammation and cellular proliferation.[22][23]
[24][25][26] It is plausible that Trixylyl phosphate could have similar effects.
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IL-6/JAK/STAT signaling pathway.
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Inhibition of hERG Potassium Channel

Trixylyl phosphate has been reported to inhibit the human ether-a-go-go-related gene (hERG)
potassium channel.[27][28][29][30][31] Inhibition of this channel can lead to delayed
repolarization of the cardiac action potential, which is a significant concern in drug development
due to the risk of cardiac arrhythmias. The exact mechanism of inhibition by Trixylyl
phosphate is not fully elucidated but is thought to involve the blockade of the ion channel pore.

Trixylyl Phosphate

Flow

Cel\\l\(/lem ane
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Inhibition of hERG potassium channel by Trixylyl phosphate.
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Analytical Methods for Characterization

The characterization and quantification of Trixylyl phosphate in various matrices are crucial
for quality control and research purposes. Several analytical techniques are employed for this
purpose.

e Gas Chromatography-Mass Spectrometry (GC-MS): This is a powerful technique for the
separation, identification, and quantification of Trixylyl phosphate, especially in complex
mixtures.[32][33][34]

» High-Performance Liquid Chromatography (HPLC): HPLC is used for the analysis of Trixylyl
phosphate, particularly for determining its concentration in aqueous solutions for solubility
studies.[16]

e Thin-Layer Chromatography (TLC): TLC can be used for the qualitative detection of Trixylyl
phosphate.[32]
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Analytical workflow for Trixylyl phosphate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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